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Compound of Interest

Compound Name: C.l. Vat Yellow 2

Cat. No.: B1669114

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific experimental data on the photophysical properties of C.l. Vat Yellow 2 is
limited in publicly available literature. This guide synthesizes available information on its
chemical nature, data from structurally similar anthraquinone vat dyes, and established
principles of dye photochemistry to provide a comprehensive overview. The experimental
protocols and potential applications are presented as representative methodologies and
exploratory concepts for this class of dyes.

Introduction

C.l. Vat Yellow 2 (CAS No. 129-09-9), a member of the anthraquinone dye class, is a synthetic
vat dye recognized for its vibrant yellow color.[1][2] Its core structure is based on
anthraquinone, and its chemical formula is C2sH14N202S2 with a molecular weight of 474.56
g/mol .[1][2] Vat dyes are characteristically insoluble in water and most common organic
solvents, a property that imparts excellent fastness when applied to textiles but also
complicates the study of their photophysical properties in solution.[1] This guide aims to provide
a detailed, albeit partially inferred, overview of the photophysical characteristics of Vat Yellow 2,
alongside relevant experimental methodologies and a discussion of its potential in biomedical
research.

Chemical and Physical Properties
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A foundational understanding of the basic properties of Vat Yellow 2 is crucial for interpreting its
photophysical behavior.

Property Value/Description Reference(s)
C.I. Name Vat Yellow 2
C.l. Number 67300
CAS Number 129-09-9
Molecular Formula C28H14N202S2
Molecular Weight 474.56 g/mol

Orange to yellow-brown
Appearance

powder

Insoluble in water and ethanol.
Solubility Turns yellow in concentrated

sulfuric acid.

Photophysical Properties

Direct quantitative photophysical data for Vat Yellow 2 is scarce. The following table
summarizes expected properties based on its chemical class (anthraquinone vat dyes) and
available qualitative descriptions.
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Parameter

Estimated Value/Range

Notes

Absorption Maximum (Amax)

~400 - 450 nm

Typical for yellow dyes,
corresponding to absorption in
the blue-violet region of the
visible spectrum. The exact
Amax is dependent on the
solvent or solid-state

environment.

Molar Extinction Coefficient ()

High

Anthraquinone dyes are known
for their strong light absorption

capabilities.

Fluorescence Emission

Weak or negligible

Many vat dyes, including those
based on anthraquinone,
exhibit low fluorescence
quantum yields. This is often
due to efficient intersystem

crossing to the triplet state.

Fluorescence Quantum Yield

(®f)

Expected to be low

The energy absorbed by the
molecule is more likely to be
dissipated through non-
radiative pathways or result in
phosphorescence rather than

fluorescence.

Excited-State Lifetime (1)

Not reported

The lifetime of the excited state
is a critical parameter for
applications in
photosensitization but is
currently unknown for Vat

Yellow 2.

Photostability

Generally high

Vat dyes are known for their
excellent lightfastness,
suggesting high photostability.

However, some anthraquinone
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derivatives can undergo

photodegradation.

Experimental Protocols

The insolubility of Vat Yellow 2 necessitates specialized experimental protocols for the
determination of its photophysical properties.

Measurement of Absorption and Emission Spectra of
Insoluble Dyes

Objective: To determine the absorption and emission characteristics of Vat Yellow 2 in a solid or
dispersed state.

Methodology: Solid-State Spectroscopy
e Sample Preparation:

o Thin Film Deposition: A thin, uniform film of Vat Yellow 2 can be prepared on a quartz
substrate by vacuum deposition or by spin-coating a dispersion of the dye in a suitable
volatile solvent.

o KBr Pellet: For absorption measurements using FT-IR and, in some cases, UV-Vis, a
potassium bromide (KBr) pellet can be prepared by mixing a small amount of the dye with
dry KBr powder and pressing it into a transparent disk.

o Dispersion in a Non-Solvent: For qualitative measurements, a fine dispersion of the dye
can be created in a non-solvent like water with the aid of a surfactant and sonication. This
is less ideal due to light scattering effects.

e Spectroscopic Measurement:

o UV-Vis Spectroscopy: An integrating sphere attachment on a UV-Vis spectrophotometer is
recommended for thin film and dispersed samples to collect both transmitted and
scattered light, providing a more accurate absorption spectrum.
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o Fluorescence Spectroscopy: A solid-state sample holder in a fluorometer is used. The
excitation and emission spectra are recorded. It is crucial to carefully position the sample
to minimize scattering artifacts.

Sample Preparation

Dispersion in Non-Solvent

Spectroscopic Measurement Data Output
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(with Integrating Sphere) K/—\bsorptlon Spectrum (Amax)
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Workflow for Solid-State Spectroscopy.

Determination of Fluorescence Quantum Yield of
Insoluble Dyes

Objective: To quantify the efficiency of light emission after absorption for Vat Yellow 2.
Methodology: Integrating Sphere Method (Absolute Quantum Yield)
 Instrumentation: A calibrated integrating sphere coupled to a spectrofluorometer is required.
» Measurement Procedure:

o A measurement of the excitation light profile is taken with the sample holder empty.

o The solid sample (thin film or powder) is placed in the integrating sphere, and the
spectrum of the scattered excitation light is recorded. The difference between the two
measurements gives the amount of light absorbed by the sample.
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o The emission spectrum of the sample is then recorded upon excitation at the desired

wavelength.

¢ Calculation: The absolute fluorescence quantum yield is calculated as the ratio of the
number of emitted photons to the number of absorbed photons. This method is
advantageous for solid samples as it does not require a reference standard.

Experimental Setup
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Workflow for Absolute Quantum Yield Measurement.

Potential Applications in Biomedical Research

While Vat Yellow 2 is primarily used as an industrial dye, its anthraquinone core structure is
found in molecules with significant biomedical applications. This suggests potential, yet
unexplored, avenues for Vat Yellow 2 or its derivatives in drug development and as research

tools.
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Cellular Imaging

Some anthraquinone derivatives are known to be cell-permeable and can be used as
fluorescent stains for cellular compartments. The inherent fluorescence of Vat Yellow 2,
although potentially weak, could be exploited for cellular imaging. Modifications to its structure
could enhance its quantum yield and introduce targeting moieties for specific organelles.

Photodynamic Therapy (PDT)

PDT is a treatment modality that uses a photosensitizer, light, and oxygen to generate reactive
oxygen species (ROS) that kill cancer cells. Anthraquinone derivatives have been investigated
as photosensitizers. The expected low fluorescence quantum yield and efficient intersystem
crossing of Vat Yellow 2 are desirable properties for a photosensitizer. If the triplet state is
sufficiently long-lived and has the appropriate energy, it could efficiently transfer energy to
molecular oxygen to produce singlet oxygen. Further research would be required to assess the
photosensitizing potential of Vat Yellow 2 and to develop formulations that allow for its delivery
to target tissues.
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Proposed Mechanism for Vat Yellow 2 in PDT.

Conclusion

Vat Yellow 2 is an anthraquinone-based vat dye with robust physical properties, making it an
effective colorant. However, its photophysical characteristics are not well-documented, primarily

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1669114?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

due to its insolubility. Based on the properties of similar dyes, it is expected to have strong
absorption in the blue-violet region, weak fluorescence, and high photostability. The exploration
of its potential in biomedical fields, such as cellular imaging and photodynamic therapy,
represents an exciting frontier for future research, contingent on the development of suitable
delivery systems and a more detailed characterization of its excited-state properties. The
experimental protocols outlined in this guide provide a framework for undertaking such
investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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